Cas no 29427-49-4 (1-(5-fluoro-2-methylphenyl)ethan-1-one)

• Product Name: 1-(5-fluoro-2-methylphenyl)ethan-1-one
• CAS No: 29427-49-4
• MF: C₉H₉FO
• MW: 152.165566205978
• MDL: MFCD06660189
• CID: 852688
• PubChem ID: 15335420
• Update Time: 2025-10-31

1-(5-fluoro-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 5'-Fluoro-2'-methylacetophenone
• 1-(5-Fluoro-2-methylphenyl)ethanone
• 1-acetyl-5-fluoro-2-methylbenzene
• 3-Fluor-6-methylacetophenon
• 5′-Fluoro-2′-methylacetophenone
• JRD-1640
• 1-(5-fluoro-2-methylphenyl)ethan-1-one
• MFCD06660189
• 2-METHYL-5-FLUORO ACETOPHENONE
• CK2575
• AKOS005255072
• CS-0086807
• EN300-1255302
• SCHEMBL3932311
• DTXSID40571683
• DB-180236
• 5''-Fluoro-2''-methylacetophenone
• 5-FLUORO-2-METHYLACETOPHENONE
• AS-45928
• SY227992
• Ethanone, 1-(5-fluoro-2-methylphenyl)-
• KCNFQEFWFYTFAA-UHFFFAOYSA-N
• 29427-49-4
• 5 inverted exclamation marka-Fluoro-2 inverted exclamation marka-methylacetophenone
• 5'-Fluoro-2'-methylacetophenone, AldrichCPR
• 5 inverted exclamation mark -Fluoro-2 inverted exclamation mark -methylacetophenone

• MDL： MFCD06660189
• Inchi： 1S/C9H9FO/c1-6-3-4-8(10)5-9(6)7(2)11/h3-5H,1-2H3
• InChI Key： KCNFQEFWFYTFAA-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 152.06400
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Refractive Index: 1.5120
• PSA: 17.07000
• LogP: 2.33670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-fluoro-2-methylphenyl)ethan-1-one

1-(5-Fluoro-2-Methylphenyl)Ethan-1-One: A Comprehensive Overview

The compound 1-(5-fluoro-2-methylphenyl)ethan-1-one, identified by the CAS registry number CAS No. 29427-49-4, is a fluorinated aromatic ketone with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in drug discovery, material science, and industrial applications. This article provides an in-depth analysis of its structure, synthesis, properties, and applications, while incorporating the latest research findings to ensure a comprehensive understanding.

Chemical Structure and Properties

1-(5-Fluoro-2-methylphenyl)ethan-1-one features a phenyl ring substituted with a fluorine atom at the 5-position and a methyl group at the 2-position, with a ketone group attached to the benzene ring. The presence of the fluorine atom introduces unique electronic effects, enhancing the compound's reactivity and stability. The methyl group at the 2-position contributes to steric effects, which can influence the compound's solubility and bioavailability.

Synthesis Methods

The synthesis of 1-(5-fluoro-2-methylphenyl)ethan-1-one typically involves nucleophilic aromatic substitution or Friedel-Crafts acylation reactions. Recent advancements have focused on optimizing these methods to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. Additionally, green chemistry approaches, such as using biodegradable catalysts or solvent-free conditions, have been reported in recent studies.

Applications in Drug Discovery

The compound has shown promise in pharmacological studies due to its ability to modulate various biological targets. Recent research highlights its potential as a lead compound for anti-inflammatory and anticancer drug development. For example, studies have demonstrated that 1-(5-fluoro-2-methylphenyl)ethan-1-one exhibits selective inhibition of cyclooxygenase enzymes, which are key players in inflammation-related diseases.

Material Science Applications

In material science, this compound has been utilized as a precursor for advanced materials such as polymers and coatings. Its ability to form stable cross-links under specific conditions makes it valuable in the development of high-performance materials for aerospace and electronics industries. Recent breakthroughs include its use in creating self-healing polymers that can repair minor damages without external intervention.

Environmental Impact and Safety

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that 1-(5-fluoro-2-methylphenyl)ethan-1-one degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully assess its long-term effects on aquatic life and soil health.

Future Directions

The future of this compound lies in exploring its potential for sustainable applications and expanding its role in emerging technologies. Ongoing research is focused on enhancing its bioavailability for pharmaceutical uses while minimizing adverse environmental impacts. Additionally, collaborations between chemists and material scientists are expected to unlock new applications for this versatile compound.

In conclusion, 1-(5-fluoro-2-methylphenyl)ethan-1-one represents a valuable addition to the arsenal of chemical compounds used across various industries. Its unique properties and versatile applications make it a subject of continued scientific interest. As research progresses, we can anticipate even more innovative uses for this compound in the coming years.